Cas no 350990-26-0 (Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate
• CAS No: 350990-26-0
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• MDL: MFCD01922178
• CID: 919857
• PubChem ID: 735231
• Update Time: 2025-05-19

Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate
• 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylic acid methyl ester
• DB-028184
• 2-Amino-4-(2,5-dimethyl-phenyl)-thiophene-3-carboxylic acid methyl ester
• DTXSID50352748
• BIM-0046736.P001
• 793676-20-7
• methyl 2-amino-4-(2,5-dimethylphenyl)-3-thiophenecarboxylate
• STK346815
• SR-01000228626
• BBL013644
• AK-968/13779365
• VS-03905
• SR-01000228626-1
• MFCD01922178
• CS-0280199
• EN300-227711
• 350990-26-0
• AKOS000220109
• CBMicro_046763

• MDL： MFCD01922178
• Inchi： 1S/C14H15NO2S/c1-8-4-5-9(2)10(6-8)11-7-18-13(15)12(11)14(16)17-3/h4-7H,15H2,1-3H3
• InChI Key： FNJZCTOWRDLENB-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(=C1)C1C=C(C)C=CC=1C)N

Computed Properties

• Exact Mass: 261.08200
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.56000
• LogP: 3.98190

Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate (CAS No. 350990-26-0)

Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate (CAS No. 350990-26-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative is characterized by its unique molecular structure, featuring a methyl ester group and an amino substituent, which contribute to its versatile chemical properties. Researchers are increasingly exploring its potential applications in drug discovery, organic electronics, and catalysis, making it a subject of interest in both academic and industrial settings.

The compound’s synthetic versatility is one of its most notable attributes. Its 2,5-dimethylphenyl moiety enhances stability, while the thiophene ring provides a platform for further functionalization. This makes Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in developing heterocyclic compounds, which are pivotal in designing new therapeutic agents for diseases such as cancer and inflammation. The growing demand for targeted drug delivery systems has further amplified interest in this compound.

In the realm of organic electronics, Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate has shown promise due to its electron-rich structure. Thiophene-based compounds are widely used in conductive polymers and organic semiconductors, which are critical for advancements in flexible displays and solar cells. As the push for sustainable energy solutions intensifies, researchers are investigating how this compound can contribute to next-generation photovoltaic materials. Its ability to form stable π-conjugated systems makes it a candidate for improving the efficiency of organic light-emitting diodes (OLEDs).

Another area of exploration is the compound’s potential in catalysis. The amino and ester functional groups allow it to act as a ligand or a precursor in catalytic reactions. This has implications for green chemistry, where the focus is on developing eco-friendly synthetic routes. With the rise of biodegradable materials, Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate could play a role in reducing the environmental impact of chemical manufacturing processes.

From a market perspective, the demand for high-purity organic intermediates like Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate is on the rise. Pharmaceutical companies and research institutions are seeking reliable suppliers to support their R&D initiatives. Quality control and scalable synthesis methods are critical factors driving this demand. Additionally, the compound’s patent landscape is evolving, with several applications filed for its use in innovative therapeutic formulations.

In conclusion, Methyl 2-amino-4-(2,5-dimethylphenyl)thiophene-3-carboxylate (CAS No. 350990-26-0) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it a valuable asset in modern chemistry. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific innovation.